Cas no 2228338-34-7 (N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine)

• Product Name: N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine
• CAS No: 2228338-34-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 5766800
• PubChem ID: 165701266
• Update Time: 2025-05-28

N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228338-34-7
• N-{[4-(trifluoromethyl)pyridin-3-yl]methyl}hydroxylamine
• EN300-1944920
• N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)6-1-2-11-3-5(6)4-12-13/h1-3,12-13H,4H2
• InChI Key： SMLZKNCEYPLIJI-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1CNO)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.2Ų

Additional information on N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine

Recent Advances in the Study of N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine (CAS: 2228338-34-7)

The compound N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine (CAS: 2228338-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine as a versatile intermediate in the synthesis of novel pharmacophores. The trifluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of resulting compounds, making it a valuable moiety in drug design. Researchers have successfully incorporated this compound into the development of inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine in selectively inhibiting histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study reported a significant reduction in tumor growth in preclinical models, with minimal off-target effects. This finding underscores the compound's potential as a lead candidate for anticancer therapeutics.

Another area of active research involves the use of N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine in the development of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel sulfonamide derivatives incorporating this compound, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine. A study in Organic Process Research & Development reported a scalable and cost-effective synthetic route, achieving high yields and purity. This development is critical for facilitating further research and potential commercialization of derivatives based on this compound.

Looking ahead, the versatility of N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine positions it as a promising scaffold for the discovery of new therapeutic agents. Ongoing research is exploring its application in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in models of Alzheimer's disease. Additionally, its role in modulating immune responses is being investigated, opening new avenues for autoimmune and inflammatory disorder treatments.

In conclusion, the compound N-{4-(trifluoromethyl)pyridin-3-ylmethyl}hydroxylamine (CAS: 2228338-34-7) represents a significant area of innovation in chemical biology and drug discovery. Its diverse applications, from anticancer to antimicrobial therapies, coupled with advancements in synthetic methodologies, highlight its potential to address unmet medical needs. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications.